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Cat. No.: B1681805 Get Quote

Introduction

SKF-96365 is a small molecule compound initially identified as an inhibitor of receptor-

mediated calcium entry. It is now widely recognized as a blocker of store-operated Ca2+ entry

(SOCE) and transient receptor potential canonical (TRPC) channels. This technical guide

provides a comprehensive overview of preliminary in vitro studies investigating the effects of

SKF-96365 on various cell lines, with a particular focus on cancer cells. The document

summarizes key quantitative data, details experimental methodologies, and visualizes the

involved signaling pathways to serve as a valuable resource for researchers, scientists, and

professionals in drug development.

Mechanism of Action
SKF-96365 exerts its cellular effects primarily by inhibiting Ca2+ influx. It acts as a non-

selective inhibitor of TRP channels, SOCE, and voltage-gated Ca2+ channels. In cancer cells,

this disruption of calcium homeostasis has been shown to induce cell cycle arrest, apoptosis,

and autophagy. The compound has demonstrated anti-neoplastic activity in various cancer cell

lines, including those from colorectal, esophageal, and glioblastoma cancers.

Quantitative Data Summary
The following tables summarize the half-maximal inhibitory concentration (IC50) values and

other quantitative effects of SKF-96365 in different cancer cell lines.
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Table 1: IC50 Values of SKF-96365 in Cancer Cell Lines

Cell Line Cancer Type
Incubation
Time

IC50 (µM) Reference

HCT116
Colorectal

Cancer
48 h 10.88

HT29
Colorectal

Cancer
48 h 14.56

K510

Esophageal

Squamous Cell

Carcinoma

24 h 5.58

K30

Esophageal

Squamous Cell

Carcinoma

24 h 31.52

EC9706

Esophageal

Squamous Cell

Carcinoma

24 h 23.78

Table 2: Effects of SKF-96365 on Glioblastoma Cells

Cell Line Effect
Concentrati
on (µM)

Incubation
Time

Observatio
n

Reference

LN-229
Cell Cycle

Arrest
20 18 h

Increased cell

population in

S and G2

phases

LN-229

Enhanced

NCX Reverse

Operation

9.79 (EC50) Not specified

Increased

intracellular

Ca2+

Experimental Protocols
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This section details the methodologies for key experiments cited in the preliminary studies of

SKF-96365.

Cell Viability and Proliferation Assays
1. Cell Counting Kit-8 (CCK-8) Assay:

Cell Seeding: Plate esophageal cancer cell lines (K510, K30, EC9706) in 96-well plates.

Treatment: Treat cells with varying concentrations of SKF-96365 for different time points

(e.g., 24 h).

Assay: Add CCK-8 solution to each well and incubate.

Measurement: Measure the absorbance at 450 nm using a microplate reader to determine

cell viability.

2. Colony Formation Assay:

Cell Seeding: Seed a low density of cancer cells in 6-well plates.

Treatment: Treat cells with SKF-96365 for a specified period (e.g., 24 h).

To cite this document: BenchChem. [Preliminary Studies on SKF-96365 in Cell Lines: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681805#preliminary-studies-on-skf96067-in-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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